Cas no 1154752-04-1 (3-Bromo-5,5-dimethyl-5h-dibenzo[b,d]silole)

• Product Name: 3-Bromo-5,5-dimethyl-5h-dibenzo[b,d]silole
• CAS No: 1154752-04-1
• MF: C₁₄H₁₃BrSi
• MW: 289.242523908615
• MDL: MFCD30534095
• CID: 4681652
• PubChem ID: 68650779
• Update Time: 2025-07-21

3-Bromo-5,5-dimethyl-5h-dibenzo[b,d]silole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5,5-dimethyl-5h-dibenzo[b,d]silole
• NYRAFWUKMMOGNZ-UHFFFAOYSA-N
• 3-Bromo-5,5-dimethyl-5h-dibenzo[b,d]silole

• MDL： MFCD30534095
• Inchi： 1S/C14H13BrSi/c1-16(2)13-6-4-3-5-11(13)12-8-7-10(15)9-14(12)16/h3-9H,1-2H3
• InChI Key： NYRAFWUKMMOGNZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C3C=CC=CC=3[Si](C)(C)C=2C=1

Computed Properties

• Exact Mass: 287.99699g/mol
• Monoisotopic Mass: 287.99699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Additional information on 3-Bromo-5,5-dimethyl-5h-dibenzo[b,d]silole

Recent Advances in the Study of 3-Bromo-5,5-dimethyl-5h-dibenzo[b,d]silole (CAS: 1154752-04-1) in Chemical Biology and Pharmaceutical Research

3-Bromo-5,5-dimethyl-5h-dibenzo[b,d]silole (CAS: 1154752-04-1) is a structurally unique organosilicon compound that has recently garnered significant attention in the fields of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a silicon-bridged dibenzosilole core, exhibits remarkable photophysical and electronic properties, making it a promising candidate for various applications, including organic electronics, optoelectronics, and drug discovery. Recent studies have explored its potential as a building block for novel materials and bioactive molecules, leveraging its unique structural and electronic characteristics.

One of the key areas of interest is the use of 3-Bromo-5,5-dimethyl-5h-dibenzo[b,d]silole as a precursor in the synthesis of advanced organic semiconductors. Researchers have demonstrated its utility in the development of high-performance organic light-emitting diodes (OLEDs) and photovoltaic devices. The bromine substituent at the 3-position provides a reactive site for further functionalization, enabling the introduction of diverse substituents to tailor the compound's electronic properties. Recent work has highlighted its role in enhancing charge transport and luminescence efficiency in these devices, paving the way for next-generation optoelectronic materials.

In the pharmaceutical domain, 3-Bromo-5,5-dimethyl-5h-dibenzo[b,d]silole has been investigated for its potential as a scaffold in drug design. Its rigid, planar structure and ability to interact with biological targets through π-π stacking and hydrophobic interactions make it an attractive candidate for the development of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives based on this scaffold, which exhibited potent inhibitory activity against specific kinases involved in cancer progression. The study underscored the compound's versatility and its potential to yield novel therapeutic agents.

Another notable advancement is the exploration of 3-Bromo-5,5-dimethyl-5h-dibenzo[b,d]silole in bioimaging applications. Its strong fluorescence and stability under physiological conditions have prompted researchers to investigate its use as a fluorescent probe for cellular imaging. A recent study demonstrated its ability to selectively label and track specific cellular components, offering a new tool for studying dynamic biological processes. This application highlights the compound's dual utility in both materials science and biological research.

Despite these promising developments, challenges remain in the large-scale synthesis and functionalization of 3-Bromo-5,5-dimethyl-5h-dibenzo[b,d]silole. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as well as developing more efficient strategies for its derivatization. Collaborative research between chemists and biologists is expected to further unlock the potential of this compound, bridging the gap between fundamental research and practical applications.

In conclusion, 3-Bromo-5,5-dimethyl-5h-dibenzo[b,d]silole (CAS: 1154752-04-1) represents a versatile and highly functionalizable compound with broad applications in chemical biology and pharmaceutical research. Its unique properties and recent advancements in its utilization underscore its importance as a key player in the development of next-generation materials and therapeutics. Continued research in this area is likely to yield further breakthroughs, solidifying its role in the advancement of science and technology.